Cas no 55447-91-1 (Niclosamide O-Glucuronide)

• Product Name: Niclosamide O-Glucuronide
• CAS No: 55447-91-1
• MF: C₁₉H₁₆Cl₂N₂O₁₀
• MW: 503.243743896484
• CID: 5047822
• Update Time: 2025-05-26

Niclosamide O-Glucuronide Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranosiduronic acid, 4-chloro-2-[[(2-chloro-4-nitrophenyl)amino]carbonyl]phenyl
• Niclosamide Impurity 5 (Niclosamide O-Glucuronide)
• Niclosamide O-Glucuronide
• Niclosamide-2-O-Glucuronide Metabolite M2Q: What is Niclosamide-2-O-Glucuronide Metabolite M2 Q: What is the CAS Number of Niclosamide-2-O-Glucuronide Metabolite M2

• Inchi： 1S/C19H16Cl2N2O10/c20-7-1-4-12(32-19-15(26)13(24)14(25)16(33-19)18(28)29)9(5-7)17(27)22-11-3-2-8(23(30)31)6-10(11)21/h1-6,13-16,19,24-26H,(H,22,27)(H,28,29)/t13-,14-,15+,16-,19+/m0/s1
• InChI Key： BHLWUMWLEYEZMT-KSPMYQCISA-N
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)O)C1C=CC(Cl)=CC=1C(=O)NC1C=CC(N(=O)=O)=CC=1Cl

Additional information on Niclosamide O-Glucuronide

Niclosamide O-Glucuronide (CAS No. 55447-91-1): An Overview of Its Properties and Applications

Niclosamide O-Glucuronide (CAS No. 55447-91-1) is a metabolite of Niclosamide, a widely used anthelmintic drug. This compound has gained significant attention in recent years due to its potential therapeutic applications beyond its traditional use in parasitic infections. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding Niclosamide O-Glucuronide.

Chemical Properties: Niclosamide O-Glucuronide is a glucuronide conjugate of Niclosamide. The glucuronidation process involves the attachment of a glucuronic acid moiety to the parent compound, which often enhances the water solubility and facilitates the excretion of the drug from the body. The molecular formula of Niclosamide O-Glucuronide is C₂₀H₂₀N₂O₉, and its molecular weight is approximately 416.38 g/mol. The compound is typically found as a white to off-white powder and is soluble in water and methanol.

Biological Activities: Recent studies have highlighted the diverse biological activities of Niclosamide O-Glucuronide. One of the most notable findings is its potential as an anticancer agent. Research has shown that Niclosamide O-Glucuronide can inhibit the growth and proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of multiple signaling pathways, such as the inhibition of NF-κB and Wnt/β-catenin pathways, which are known to play crucial roles in cancer progression.

In addition to its anticancer properties, Niclosamide O-Glucuronide has also been investigated for its antiviral activity. Studies have demonstrated that it can inhibit the replication of several viruses, including influenza A virus and hepatitis C virus. The antiviral effects are attributed to its ability to disrupt viral entry and assembly processes, thereby reducing viral load and preventing further infection.

Clinical Trials and Therapeutic Potential: The therapeutic potential of Niclosamide O-Glucuronide has been explored in various preclinical and clinical studies. Preclinical studies have shown promising results in animal models of cancer, where the compound exhibited significant tumor growth inhibition without causing severe side effects. These findings have paved the way for further clinical investigations.

Clinical trials are currently underway to evaluate the safety and efficacy of Niclosamide O-Glucuronide in treating various diseases. Early-phase clinical trials have reported favorable outcomes, with patients showing improved responses to treatment and manageable adverse effects. However, more extensive studies are needed to fully understand its therapeutic potential and optimize dosing regimens.

Mechanisms of Action: The multifaceted biological activities of Niclosamide O-Glucuronide are attributed to its ability to modulate multiple cellular processes. One key mechanism involves the inhibition of ATP synthase activity in mitochondria, leading to a decrease in ATP production and subsequent cell death. Additionally, it can induce autophagy and apoptosis in cancer cells, further contributing to its antitumor effects.

The compound also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual action makes it a promising candidate for treating inflammatory diseases alongside its anticancer and antiviral applications.

Future Directions: strong> The ongoing research on Niclosamide O-Glucuronide strong> holds great promise for developing novel therapeutic strategies. Future studies should focus on elucidating the detailed mechanisms underlying its biological activities and identifying potential biomarkers that can predict patient response to treatment. Additionally, efforts should be directed towards optimizing drug delivery systems to enhance bioavailability and reduce side effects.

In conclusion, Niclosamide O-Glucuronide strong> (CAS No. 55447-91-1) is a versatile compound with a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties. Its unique mechanisms of action make it a valuable candidate for further research and development in various therapeutic areas.